2-methyl-3,7-diphenylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one

• IUPAC Name: 4-methyl-5,11-diphenyl-2,3,7,11-tetrazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C22H16N4O/c1-15-20(16-8-4-2-5-9-16)21-23-14-18-19(26(21)24-15)12-13-25(22(18)27)17-10-6-3-7-11-17/h2-14H,1H3
• InChI Key: VGSJMQCPVAMLFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C3=C(C=NC2=C1C4=CC=CC=C4)C(=O)N(C=C3)C5=CC=CC=C5
• Molecular Formula: C22H16N4O
• Molecular Weight: 352.4 g/mol

Description

2-methyl-3,7-diphenylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one is a heterocyclic compound that has gained attention in recent years due to its potential applications in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The mechanism of action of 2-methyl-3,7-diphenylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one is not fully understood, but it is thought to involve the inhibition of protein kinases. This compound has been shown to inhibit the activity of several protein kinases, including cyclin-dependent kinases and Aurora kinases.
Biochemical and Physiological Effects:
2-methyl-3,7-diphenylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one has been shown to have various biochemical and physiological effects. In preclinical studies, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells. Additionally, it has been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methyl-3,7-diphenylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one in lab experiments is its potential as an anticancer agent. This compound has shown promising results in preclinical studies and may have potential for further development as a cancer treatment. However, one limitation of using this compound is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several potential future directions for research on 2-methyl-3,7-diphenylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one. One area of research could focus on the development of more efficient synthesis methods for this compound. Additionally, further studies could investigate the mechanism of action of this compound and its potential as an inhibitor of other protein kinases. Finally, research could focus on the development of formulations that improve the solubility and bioavailability of this compound for potential clinical use.

Synthesis Methods

Several methods have been used to synthesize 2-methyl-3,7-diphenylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one. One of the most common methods is the reaction of 2-aminopyridine, 1,3-diphenyl-1H-pyrazole-4-carbaldehyde, and ethyl acetoacetate in the presence of a catalyst. The resulting product is then purified using column chromatography.

Scientific Research Applications

2-methyl-3,7-diphenylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one has potential applications in scientific research, particularly in the field of drug discovery. It has been studied for its potential as an anticancer agent, with promising results in preclinical studies. Additionally, this compound has shown potential as an inhibitor of protein kinases, which are involved in various cellular processes and are targets for drug development.